Cas no 61710-04-1 (1,4-Oxazepine, 7-ethoxyhexahydro-4-methyl-)

• Product Name: 1,4-Oxazepine, 7-ethoxyhexahydro-4-methyl-
• CAS No: 61710-04-1
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 469012
• PubChem ID: 12301233
• Update Time: 2025-04-19

1,4-Oxazepine, 7-ethoxyhexahydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Oxazepine, 7-ethoxyhexahydro-4-methyl-
• 7-ethoxy-4-methyl-1,4-oxazepane
• DTXSID50486471
• 61710-04-1

• Inchi： 1S/C8H17NO2/c1-3-10-8-4-5-9(2)6-7-11-8/h8H,3-7H2,1-2H3
• InChI Key： GUGWHESYSFKKES-UHFFFAOYSA-N
• SMILES： O1CCN(C)CCC1OCC

Computed Properties

• Exact Mass: 159.12601
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 21.7Ų

Experimental Properties

• PSA: 21.7